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Compound of Interest

Compound Name: 5-Nitrocytosine

CAS No.: 69099-99-6

Cat. No.: B1593693

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
As a Senior Application Scientist, it is my experience that a comprehensive understanding of a

molecule's fundamental chemical and physical properties is the bedrock of innovation in drug

discovery and chemical biology. This guide on 5-Nitrocytosine is structured to provide not just

a compilation of data, but a narrative that explains the "why" behind its behavior and the

experimental logic for its characterization and application. We will delve into its synthesis,

explore its physicochemical characteristics, and discuss its potential in the broader landscape

of medicinal chemistry and molecular science. Every piece of information is meticulously

referenced to ensure the highest degree of scientific integrity.

Molecular Structure and Identification
5-Nitrocytosine is a derivative of the pyrimidine nucleobase cytosine, characterized by the

presence of a nitro group (-NO₂) at the 5th position of the pyrimidine ring. This electron-

withdrawing group significantly influences the electronic properties and reactivity of the

molecule compared to its parent compound, cytosine.
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Identifier Value

IUPAC Name 4-amino-5-nitro-2(1H)-pyrimidinone

Chemical Formula C₄H₄N₄O₃

Molecular Weight 156.10 g/mol [1]

InChI
InChI=1S/C4H4N4O3/c5-3-2(8(10)11)1-6-4(9)7-

3/h1H,(H3,5,6,7,9)[1]

InChIKey SPDBZGFVYQCVIU-UHFFFAOYSA-N[1]

SMILES C1=NC(=O)NC(=C1[O-])N

Synthesis and Purification
The primary route for the synthesis of 5-Nitrocytosine is through the electrophilic nitration of

cytosine. This reaction typically involves the use of a nitrating agent, such as nitric acid, often in

the presence of a stronger acid like sulfuric acid to generate the highly electrophilic nitronium

ion (NO₂⁺).

Reaction Mechanism
The reaction proceeds via an electrophilic aromatic substitution mechanism. The pyrimidine

ring of cytosine, while being a heterocyclic aromatic system, is activated towards electrophilic

attack at the C5 position due to the directing effects of the amino and hydroxyl (in the keto

tautomer) groups.
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Caption: Synthesis of 5-Nitrocytosine via electrophilic aromatic substitution.
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Experimental Protocol: Synthesis of 5-Nitrocytosine
Disclaimer: This protocol is for informational purposes only and should be performed by

qualified personnel in a properly equipped laboratory with appropriate safety precautions.

Materials:

Cytosine

Fuming Nitric Acid (90%)

Concentrated Sulfuric Acid (98%)

Deionized Water

Ice Bath

Magnetic Stirrer and Stir Bar

Round-bottom flask

Buchner Funnel and Filter Paper

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, carefully add

concentrated sulfuric acid. Cool the flask in an ice bath to 0-5 °C.

Addition of Cytosine: Slowly add cytosine to the cold sulfuric acid with continuous stirring

until it is completely dissolved.

Nitration: While maintaining the temperature between 0-5 °C, add fuming nitric acid dropwise

to the reaction mixture. The addition should be slow to control the exothermic reaction.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at a low

temperature for a specified time. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).
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Quenching: Carefully pour the reaction mixture onto crushed ice with stirring. This will

precipitate the crude 5-Nitrocytosine.

Isolation: Collect the precipitate by vacuum filtration using a Buchner funnel. Wash the solid

with cold deionized water to remove any residual acid.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as water or an alcohol-water mixture, to yield the final product.

Physicochemical Properties
The introduction of the nitro group at the C5 position significantly alters the physical and

chemical properties of cytosine.

Property Value Source

Melting Point >300 °C (decomposes)
[General observation for

similar compounds]

Solubility
Sparingly soluble in water;

soluble in DMSO.

[Inferred from general

properties of nitroaromatic

compounds and related

structures]

pKa

The nitro group is expected to

lower the pKa of the N3 proton

compared to cytosine (pKa ≈

4.6), making 5-Nitrocytosine

more acidic.[2]

[Chemical principles]

Spectroscopic Characterization
Spectroscopic techniques are essential for the structural elucidation and confirmation of 5-
Nitrocytosine.

Infrared (IR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1593693/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-nitrocytosine-properties-synthesis-and-applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC12430217/
https://www.benchchem.com/product/b1593693/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-nitrocytosine-properties-synthesis-and-applications
https://www.benchchem.com/product/b1593693/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-nitrocytosine-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The FTIR spectrum of 5-Nitrocytosine exhibits characteristic absorption bands corresponding

to its functional groups.

Wavenumber (cm⁻¹) Assignment

~3400-3100
N-H stretching vibrations of the amino group

and ring N-H.

~1650 C=O stretching vibration (amide I band).

~1550 and ~1350
Asymmetric and symmetric stretching vibrations

of the nitro group (-NO₂).

~1600
C=C and C=N stretching vibrations of the

pyrimidine ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show a downfield shift for the H6 proton due

to the electron-withdrawing effect of the adjacent nitro group. The protons of the amino group

may appear as a broad singlet.

¹³C NMR: The carbon NMR spectrum will show four distinct signals for the pyrimidine ring

carbons. The C5 carbon, directly attached to the nitro group, will be significantly deshielded

and appear at a lower field compared to cytosine.

UV-Vis Spectroscopy
The UV-Vis spectrum of 5-Nitrocytosine in a solvent like methanol shows absorption maxima

that can be used for its quantification. The nitro group, being a chromophore, influences the

absorption profile.

Mass Spectrometry
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of 5-Nitrocytosine. The exact mass can be used to confirm its elemental composition.[1]

Tautomerism
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Like cytosine, 5-Nitrocytosine can exist in different tautomeric forms. The two principal forms

are the amino-keto and the amino-enol forms. Additionally, amino-imino tautomerism is also

possible. The equilibrium between these tautomers is influenced by the solvent and pH.

Theoretical studies on related molecules like 5-fluorocytosine suggest that the keto-amino form

is predominant in the aqueous phase, while the enol-amino form may be more stable in the gas

phase.[3] The electron-withdrawing nitro group can be expected to influence the relative

stabilities of these tautomers.

Amino-Keto Tautomer

Amino-Enol Tautomer

Imino-Keto Tautomer
[Image of Amino-Keto tautomer]

[Image of Amino-Enol tautomer]Keto-Enol
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[Image of Imino-Keto tautomer]
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Tautomerism
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Caption: Tautomeric forms of 5-Nitrocytosine.

Chemical Reactivity
The presence of the strongly electron-withdrawing nitro group at the C5 position makes the

pyrimidine ring of 5-Nitrocytosine electron-deficient. This has significant implications for its

reactivity.

Nucleophilic Aromatic Substitution
The electron-poor nature of the aromatic ring makes 5-Nitrocytosine susceptible to

nucleophilic aromatic substitution (SNAr) reactions, particularly at the C6 position, which is

activated by the adjacent nitro group.[4][5] This reactivity can be exploited for the synthesis of

various 6-substituted 5-nitrocytosine derivatives.

Reduction of the Nitro Group
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The nitro group of 5-Nitrocytosine can be readily reduced to an amino group (-NH₂) to form 5-

aminocytosine. This transformation can be achieved using various reducing agents, such as

catalytic hydrogenation (e.g., H₂/Pd-C) or chemical reducing agents (e.g., SnCl₂/HCl). This

conversion opens up avenues for further functionalization at the 5-position.

Applications in Research and Drug Development
While 5-Nitrocytosine itself does not have widespread direct applications, its derivatives and

its use as a synthetic intermediate are of interest in medicinal chemistry and nucleic acid

research.

Precursor for Modified Nucleosides and Nucleotides
5-Nitrocytosine serves as a valuable building block for the synthesis of modified nucleosides

and nucleotides.[3][6] For instance, the synthesis of 5-nitro-2'-deoxycytidine has been reported,

although its derivatives did not show significant antiviral activity against HIV and HBV.[7]

Potential as an Enzyme Inhibitor
The structural similarity of 5-Nitrocytosine to natural nucleobases suggests its potential as an

inhibitor of enzymes involved in nucleic acid metabolism. The nitro group can participate in

specific interactions within an enzyme's active site. Derivatives of 5-nitrocytosine could be

designed as potential inhibitors for various enzymes.

Use in the Synthesis of Modified Oligonucleotides
The introduction of modified bases like 5-Nitrocytosine into oligonucleotides can alter their

properties, such as hybridization affinity and stability. This can be useful in the development of

therapeutic or diagnostic oligonucleotides.

Conclusion
5-Nitrocytosine is a fascinating molecule whose properties are significantly modulated by the

presence of the C5-nitro group. This comprehensive guide has detailed its synthesis,

physicochemical characteristics, and spectroscopic signature. Its reactivity, particularly its

susceptibility to nucleophilic attack and the facile reduction of its nitro group, makes it a

versatile intermediate in organic synthesis. While direct therapeutic applications have yet to be

fully realized, its role as a precursor for modified nucleosides and a potential scaffold for
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enzyme inhibitors underscores its importance for researchers in drug development and

chemical biology. The foundational knowledge presented herein provides a solid platform for

future investigations and innovations involving this intriguing pyrimidine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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